[6-(4-Amino-phenyl)-imidazo[1,2-a]pyrazin-8-yl]-(4-chloro-benzyl)-methyl-amine

• IUPAC Name: 6-(4-aminophenyl)-N-[(4-chlorophenyl)methyl]-N-methylimidazo[1,2-a]pyrazin-8-amine
• InChI: InChI=1S/C20H18ClN5/c1-25(12-14-2-6-16(21)7-3-14)20-19-23-10-11-26(19)13-18(24-20)15-4-8-17(22)9-5-15/h2-11,13H,12,22H2,1H3
• InChI Key: HXQGGKKSEIQLOH-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=C(C=C1)Cl)C2=NC(=CN3C2=NC=C3)C4=CC=C(C=C4)N
• Molecular Formula: C20H18ClN5
• Molecular Weight: 363.8 g/mol

Description

6-(4-Amino-phenyl)-imidazo[1,2-a]pyrazin-8-yl]-(4-chloro-benzyl)-methyl-amine, also known as 6AIP, is a novel compound with a wide range of applications in scientific research. 6AIP is a small molecule that has been used in various studies to investigate the structure, function, and dynamics of biological systems. 6AIP has been extensively studied for its ability to interact with proteins and other biomolecules, making it a valuable tool for researchers.

Scientific Research Applications

[6-(4-Amino-phenyl)-imidazo[1,2-a]pyrazin-8-yl]-(4-chloro-benzyl)-methyl-amine has been widely used in scientific research due to its ability to interact with proteins and other biomolecules. It has been used to study the structure and dynamics of biological systems, such as the interaction between proteins and DNA. [6-(4-Amino-phenyl)-imidazo[1,2-a]pyrazin-8-yl]-(4-chloro-benzyl)-methyl-amine has also been used to study the interactions between small molecules and proteins, as well as the effects of small molecules on protein structure and function. In addition, [6-(4-Amino-phenyl)-imidazo[1,2-a]pyrazin-8-yl]-(4-chloro-benzyl)-methyl-amine has been used to study the effects of drugs on the body, as well as to develop new drugs.

Mechanism of Action

The mechanism of action of [6-(4-Amino-phenyl)-imidazo[1,2-a]pyrazin-8-yl]-(4-chloro-benzyl)-methyl-amine is not completely understood. However, it is thought to interact with proteins and other biomolecules via hydrophobic and electrostatic interactions. It is believed that [6-(4-Amino-phenyl)-imidazo[1,2-a]pyrazin-8-yl]-(4-chloro-benzyl)-methyl-amine can bind to proteins and other biomolecules, altering their structure and function.
Biochemical and Physiological Effects
The effects of [6-(4-Amino-phenyl)-imidazo[1,2-a]pyrazin-8-yl]-(4-chloro-benzyl)-methyl-amine on biochemical and physiological processes are not fully understood. However, it has been shown to interact with proteins and other biomolecules, altering their structure and function. In addition, [6-(4-Amino-phenyl)-imidazo[1,2-a]pyrazin-8-yl]-(4-chloro-benzyl)-methyl-amine has been found to have a modulatory effect on the activity of enzymes, suggesting a possible role in regulating metabolic pathways.

Advantages and Limitations for Lab Experiments

[6-(4-Amino-phenyl)-imidazo[1,2-a]pyrazin-8-yl]-(4-chloro-benzyl)-methyl-amine has several advantages for use in laboratory experiments. It is a small molecule, making it easy to handle and store. In addition, it is relatively inexpensive and can be synthesized in a short amount of time. However, [6-(4-Amino-phenyl)-imidazo[1,2-a]pyrazin-8-yl]-(4-chloro-benzyl)-methyl-amine is also limited in its use in laboratory experiments. It is not very stable and can degrade over time, making it unsuitable for long-term experiments.

Future Directions

The future of [6-(4-Amino-phenyl)-imidazo[1,2-a]pyrazin-8-yl]-(4-chloro-benzyl)-methyl-amine research is promising. There are many potential applications for [6-(4-Amino-phenyl)-imidazo[1,2-a]pyrazin-8-yl]-(4-chloro-benzyl)-methyl-amine, such as the development of new drugs and the study of protein-protein interactions. In addition, [6-(4-Amino-phenyl)-imidazo[1,2-a]pyrazin-8-yl]-(4-chloro-benzyl)-methyl-amine could be used to study the effects of small molecules on protein structure and function, as well as the regulation of metabolic pathways. Furthermore, [6-(4-Amino-phenyl)-imidazo[1,2-a]pyrazin-8-yl]-(4-chloro-benzyl)-methyl-amine could be used to study the effects of drugs on the body, as well as to develop new drugs. Finally, [6-(4-Amino-phenyl)-imidazo[1,2-a]pyrazin-8-yl]-(4-chloro-benzyl)-methyl-amine could be used to study the structure and dynamics of biological systems, such as the interaction between proteins and DNA.

Synthesis Methods

[6-(4-Amino-phenyl)-imidazo[1,2-a]pyrazin-8-yl]-(4-chloro-benzyl)-methyl-amine can be synthesized via a two-step process. The first step involves the conversion of 4-chlorobenzyl bromide to 4-chlorobenzyl amine by reaction with ammonia. The second step involves the reaction of the 4-chlorobenzyl amine with 6-amino-phenyl-imidazo[1,2-a]pyrazin-8-yl] chloride to yield [6-(4-Amino-phenyl)-imidazo[1,2-a]pyrazin-8-yl]-(4-chloro-benzyl)-methyl-amine. This two-step synthesis process is simple and efficient, making it an ideal method for producing [6-(4-Amino-phenyl)-imidazo[1,2-a]pyrazin-8-yl]-(4-chloro-benzyl)-methyl-amine in the laboratory.